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Compound of Interest

Compound Name: Reactive Blue 49

Cat. No.: B081723 Get Quote

An In-depth Technical Guide to Reactive Blue 49

This technical guide provides a comprehensive overview of the chemical and physical

properties of Reactive Blue 49, a synthetic anthraquinone dye. The information is intended for

researchers, scientists, and professionals in drug development who may encounter or have an

interest in this compound. This document details its molecular characteristics, manufacturing

process, and available toxicological and environmental fate data.

Core Molecular and Physical Properties
Reactive Blue 49 is a complex organic molecule widely utilized in the textile industry for its

vibrant blue color and ability to form covalent bonds with fibers.

Molecular Identification and Weight
The fundamental molecular details of Reactive Blue 49 are summarized in the table below.
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Property Value Reference

Molecular Formula C₃₂H₂₃ClN₇Na₃O₁₁S₃ [1][2][3]

C₃₂H₂₃ClN₇O₁₁S₃·3Na [4]

Molecular Weight 882.19 g/mol [1][2]

882.2 g/mol [3][5]

882.183 g/mol [4]

CAS Registry Number 12236-92-9 [1]

IUPAC Name

trisodium;1-amino-4-[3-[[4-

chloro-6-(3-

sulfonatoanilino)-1,3,5-triazin-

2-yl]amino]-2,4,6-trimethyl-5-

sulfonatoanilino]-9,10-

dioxoanthracene-2-sulfonate

[3]

Physicochemical Properties
The physical and chemical characteristics of Reactive Blue 49 are outlined below.

Property Value Reference

Appearance Dark blue powder [4]

Solubility in Water
200 g/L at 20°C; >200 g/L at

50°C
[1][4][6]

Behavior in Acid
Turns red-light-blue in

concentrated sulfuric acid
[1][4][6]

Behavior in Alkali
Forms a blue solution in dilute

alkali
[1][4][6]

Partition Coefficient (Log Kow) -3.88 at 20 °C [5]

Melting Point >330 °C (decomposition) [5]
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Experimental Protocols
Synthesis of Reactive Blue 49
The manufacturing of Reactive Blue 49 is a multi-step condensation process involving several

key intermediates.[1][3][6]

First Condensation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid

(bromamine acid) is condensed with 3,5-Diamino-2,4,6-trimethylbenzenesulfonic acid.

Second Condensation: The product from the first step is then condensed with 2,4,6-

Trichloro-1,3,5-triazine (cyanuric chloride).

Final Condensation: The final step involves the condensation of the resulting intermediate

with 3-Aminobenzenesulfonic acid.

Isolation: The final product is obtained through salting out, followed by filtration and drying.[4]

1-Amino-4-bromo-9,10-dioxo-9,10-
dihydroanthracene-2-sulfonic acid

Intermediate 1

Condensation

3,5-Diamino-2,4,6-
trimethylbenzenesulfonic acid Intermediate 2

Condensation

2,4,6-Trichloro-1,3,5-triazine
Reactive Blue 49

Condensation

3-Aminobenzenesulfonic acid

Click to download full resolution via product page

Synthesis workflow for Reactive Blue 49.

Biological Activity and Environmental Fate
While not used in drug development, the biological and environmental interactions of Reactive
Blue 49 are of scientific interest.
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Toxicological Profile
Acute Toxicity: Animal studies in rats indicate low acute toxicity upon ingestion.[2] It may

cause serious eye damage and can lead to allergic skin reactions.[2] Ingestion may cause

gastrointestinal irritation.[5]

Chronic Effects: No adverse effects from repeated exposure are anticipated in humans.

However, high doses in animal studies have been associated with kidney damage.[2]

Genotoxicity: Extensive experimental studies suggest that Reactive Blue 49 does not have

genetic defects.[2]

Environmental Biodegradation
The anthraquinone structure of Reactive Blue 49 makes it resistant to degradation.[6]

Biodegradation, when it occurs, involves the breakdown of the conjugated dye bonds.[6] The

process is often initiated by the hydrolysis of the C-N bond, followed by the dissociation of the

side chain from the anthraquinone ring by oxidoreductase enzymes.[6] The remaining

polycyclic aromatic structures are further broken down into smaller compounds through

oxidation and hydrolysis.[6]
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Conceptual biodegradation pathway of Reactive Blue 49.

Experimental Approaches for Decolorization
Due to its persistence, various methods for removing Reactive Blue 49 from wastewater have

been investigated. These experimental approaches are relevant for environmental and

toxicological studies.

Adsorption: Studies have utilized materials like zinc oxide nanoparticles to adsorb Reactive
Blue 49 from aqueous solutions. The experimental protocol typically involves:
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Preparation of the adsorbent material.

Characterization of the adsorbent (e.g., using XRD, TEM, SEM).

Batch adsorption experiments to study the effects of pH, contact time, adsorbent dosage,

and initial dye concentration.

Analysis of the data using kinetic models (e.g., pseudo-first-order, pseudo-second-order)

and adsorption isotherm models (e.g., Langmuir, Freundlich).

Enzymatic Degradation: Laccase enzymes, particularly from fungi like Trametes versicolor,

have been shown to be effective in the decolorization of Reactive Blue 49.[3] A general

experimental workflow includes:

Culturing of the microorganism to produce laccase.

Extraction and purification of the enzyme.

Immobilization of the enzyme on a solid support to enhance stability and reusability.

Decolorization assays where the dye solution is treated with the immobilized laccase

under optimized conditions (pH, temperature, time).

Monitoring the decolorization efficiency using spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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